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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzyl alcohol
CAS No.: 80866-80-4
Cat. No.: B1582037
Get Quote
. J

High-Purity Scaffold Characterization and Synthetic Utility

Executive Summary

2-Chloro-5-nitrobenzyl alcohol (CAS: 80866-80-4) serves as a critical halogenated
nitroaromatic scaffold in the synthesis of heterocycles, kinase inhibitors, and agrochemicals.[1]
[2] Its utility stems from its trifunctional nature: an oxidizable/reducible benzylic alcohol, a
displaceable ortho-chlorine, and a reducible meta-nitro group.[1]

This guide provides a definitive technical profile of the compound, moving beyond basic
physical constants to address synthesis, isotopic mass spectrometry patterns, and validated
handling protocols.

Part 1: Physicochemical Profile & Molecular Weight
Analysis
Core Data Table
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Property Value

IUPAC Name (2-Chloro-5-nitrophenyl)methanol
CAS Number 80866-80-4

Molecular Formula C7HeCINO3

Average Molecular Weight 187.58 g/mol

Monoisotopic Mass 187.0036 Da

Physical State Crystalline solid (White to pale yellow)
Melting Point 76.0 —80.0 °C

Soluble in DMSO, Methanol, Ethyl Acetate;

Solubility )
Insoluble in Water

Mass Spectrometry & Isotopic Abundance

For researchers utilizing LC-MS/GC-MS for validation, relying solely on the average molecular
weight (187.58 g/mol ) is insufficient due to the chlorine atom.[1]

» The Chlorine Signature: Chlorine exists naturally as two stable isotopes: 3°Cl (75.78%) and
37CI (24.22%)).[1]

» Spectral Consequence: The mass spectrum will not show a single "parent” peak. Instead, it
displays a characteristic 3:1 intensity ratio separated by 2 mass units.[1][3][4][5]

o M Peak (m/z 187.0): Contains 3>CL[1][5]
o M+2 Peak (m/z 189.0): Contains 3’Cl.[1]

Analyst Note: Absence of this M+2 peak at ~33% intensity of the base peak suggests
dechlorination or misidentification of the compound.

Part 2: Synthesis Protocol (Reduction Route)

The most robust laboratory-scale synthesis involves the chemoselective reduction of 2-chloro-
5-nitrobenzaldehyde.[1] This route avoids the harsh conditions required to reduce the
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corresponding benzoic acid and preserves the aromatic nitro group.

Precursor Purity Warning

Commercially available 2-chloro-5-nitrobenzaldehyde is often contaminated with the 2,3-
isomer.[1]

e Impact: The 2,3-isomer reduces to the corresponding alcohol, which has similar solubility
properties, making downstream purification difficult.

» Mitigation: Verify precursor purity via GC-MS prior to reduction.[1] If <98%, recrystallize the
aldehyde from dilute ethanol or methanol/water mixtures before proceeding.[1]

Validated Reduction Protocol
Reaction: Aldehyde (R-CHO) + NaBH4 — Alcohol (R-CH20H)[1]

Reagents:

2-Chloro-5-nitrobenzaldehyde (1.0 eq)[1]

Sodium Borohydride (NaBHa4) (0.5 - 0.7 eq)[1]

Methanol (Solvent, anhydrous preferred)[1]

Dilute HCI (1N) for quenching[1]

Step-by-Step Methodology:

» Dissolution: Dissolve 10 mmol of 2-chloro-5-nitrobenzaldehyde in 30 mL of Methanol in a
round-bottom flask. Cool to 0°C using an ice bath.[1] Reasoning: Cooling suppresses over-
reduction and side reactions.

o Addition: Add NaBHa4 (6 mmol) portion-wise over 15 minutes. Caution: Exothermic hydrogen
gas evolution.

e Monitoring: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT). Monitor
via TLC (30% EtOAc/Hexane).[1] The aldehyde spot (higher R_f) should disappear; the
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alcohol spot (lower R_f) will appear.[1]

e Quench: Once complete, cool back to 0°C and slowly add 1N HCI until pH ~5-6 to destroy
excess hydride.

o Workup: Evaporate methanol under reduced pressure. Resuspend the residue in Ethyl
Acetate (50 mL) and wash with Water (2 x 20 mL) and Brine (1 x 20 mL).[1]

e |solation: Dry the organic layer over anhydrous NazSOa4, filter, and concentrate.

 Purification: If necessary, recrystallize from Hexane/Ethyl Acetate to yield pale yellow
crystals.

Synthesis Workflow Diagram
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Start: 2-Chloro-5-nitrobenzaldehyde

QC Check: Isomer Purity >98%7?

Recrystallize (MeOH/H20)

Reaction: NaBH4 / MeOH @ 0°C

Quench: 1N HCI (pH 5-6)

l

Extraction: EtOAc / Brine Wash

Product: 2-Chloro-5-nitrobenzyl alcohol

Click to download full resolution via product page
Figure 1: Decision logic and workflow for the synthesis of 2-Chloro-5-nitrobenzyl alcohol.

Part 3: Reactivity & Applications

This molecule is a versatile "linchpin” intermediate.[1] The alcohol functionality allows for the
attachment of the benzyl group to nucleophiles, while the nitro group serves as a masked
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aniline for subsequent cyclization.

Key Transformations

e Chlorination (Appel Reaction or SOCIz2):

o Conversion to 2-chloro-5-nitrobenzyl chloride.[1]

o Reagent: Thionyl Chloride (SOCIz) with catalytic DMF.[1]

o Utility: Creates a potent electrophile for S_N2 reactions with amines or thiols.[1]
 Nitro Reduction:

o Conversion to 2-chloro-5-aminobenzyl alcohol.[1]

o Reagent: SnCl2/HCI or Fe/NHa4Cl (avoid catalytic hydrogenation if de-chlorination is a risk).
[1]

o Utility: Precursor for indoles or quinolines via cyclization.[1]
e Nucleophilic Aromatic Substitution (S_NAr):
o Displacement of the ortho-chlorine.[1]

o Condition: Requires strong nucleophiles and heat due to the deactivating effect of the
benzyl alcohol group (unless oxidized to aldehyde/acid first).

Reactivity Pathway Diagram[1]
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Figure 2: Primary divergent synthetic pathways for the 2-chloro-5-nitrobenzyl alcohol
scaffold.[1]

Part 4: Safety & Handling (E-E-A-T)[1]

While standard laboratory safety applies, this compound presents specific hazards due to its
nitroaromatic nature.[1]

» GHS Classification:

o H315: Causes skin irritation.[1][6]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
» Handling Protocol:

o Dust Control: The solid powder can be electrostatic. Weigh in a fume hood or use an anti-

static gun.[1]

o Waste Disposal: Nitro-compounds should be segregated from strong bases and reducing
agents in waste streams to prevent exothermic decomposition.[1]
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o Storage: Store in amber vials. While relatively stable, benzyl alcohols can slowly oxidize to
aldehydes upon prolonged exposure to light and air.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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